Cas no 2248300-12-9 (ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate)

• Product Name: ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate
• CAS No: 2248300-12-9
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 5876339
• PubChem ID: 137938728
• Update Time: 2025-06-07

ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate
• 2248300-12-9
• Ethyl 3-bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate
• EN300-6512032

• Inchi： 1S/C9H10BrNO2S/c1-2-13-9(12)8-7(10)5-3-11-4-6(5)14-8/h11H,2-4H2,1H3
• InChI Key： CZDSOKOYEJYUMG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)SC2CNCC=21

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.6Ų

Additional information on ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate

Introduction to Ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate (CAS No. 2248300-12-9)

Ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate (CAS No. 2248300-12-9) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrrole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a bromine substituent at the 3-position and the ester functionality at the 2-carboxyl position enhances its utility as a versatile intermediate in the synthesis of more complex molecules.

The< strong>thieno[2,3-c]pyrrole scaffold is a fused ring system consisting of a thiophene ring connected to a pyrrole ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug discovery. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. These types of modifications are crucial in developing novel pharmacophores with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on thienopyrrole derivatives due to their demonstrated efficacy in various biological assays. For instance, studies have shown that certain thienopyrrole-based compounds exhibit potent antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The< strong>ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate molecule is particularly intriguing because it combines the advantages of both the thieno[2,3-c]pyrrole core and the brominated substituent, providing a robust platform for structure-activity relationship (SAR) studies.

The< strong>ester group at the 2-carboxyl position offers additional opportunities for chemical manipulation. Ester functionalities can be readily converted into other bioactive groups such as amides or carboxylic acids through hydrolysis or amidation reactions. This flexibility makes< strong>Ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate a valuable building block for medicinal chemists seeking to explore new drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Thienopyrrole derivatives have shown promise as kinase inhibitors due to their ability to bind to the ATP-binding pocket of these enzymes. The< strong>bromine substituent in Ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate facilitates further derivatization to optimize interactions with target kinases.

The< strong>CAS No. 2248300-12-9 uniquely identifies this compound and ensures its traceability in scientific literature and patents. This standardized nomenclature system is essential for researchers to accurately reference and utilize chemical entities in their work. The compound's molecular formula and structural details are critical for computational modeling studies aimed at predicting its biological activity and optimizing its pharmacokinetic properties.

In conclusion, Ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and functional handles make it an invaluable intermediate in synthetic chemistry and drug discovery pipelines. As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like Ethyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.